Cas no 1262018-60-9 (3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acrylic acid)

• Product Name: 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acrylic acid
• CAS No: 1262018-60-9
• MF: C₁₆H₁₀ClF₃O₃
• MW: 342.697014331818
• CID: 4991713
• Update Time: 2025-08-03

3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acrylic acid

• Inchi： 1S/C16H10ClF3O3/c17-14-3-1-2-12(13(14)8-9-15(21)22)10-4-6-11(7-5-10)23-16(18,19)20/h1-9H,(H,21,22)/b9-8+
• InChI Key： CTGOCVWWPLOBDB-CMDGGOBGSA-N
• SMILES： ClC1=CC=CC(=C1/C=C/C(=O)O)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 431
• XLogP3: 5.3
• Topological Polar Surface Area: 46.5

Additional information on 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acrylic acid

Recent Advances in the Study of 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acrylic acid (CAS: 1262018-60-9)

3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acrylic acid (CAS: 1262018-60-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique biphenyl acrylic acid structure with chloro and trifluoromethoxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense investigation.

The synthesis of 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acrylic acid has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the coupling reaction between the biphenyl and acrylic acid moieties. This advancement has facilitated larger-scale production, enabling more extensive pharmacological evaluations.

Pharmacological studies have revealed that 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acrylic acid exhibits potent anti-inflammatory and analgesic properties. In vitro assays demonstrated its ability to inhibit cyclooxygenase-2 (COX-2) with a selectivity index comparable to that of established nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, in vivo studies using rodent models of inflammation showed a significant reduction in pro-inflammatory cytokines, suggesting its potential as a novel therapeutic agent for chronic inflammatory conditions.

Another area of interest is the compound's potential application in oncology. Preliminary data from a 2024 study indicated that 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acrylic acid could induce apoptosis in certain cancer cell lines, particularly those with overexpression of the NF-κB pathway. The compound's ability to modulate this pathway without significant cytotoxicity to normal cells highlights its potential as a targeted anticancer agent. However, further research is needed to elucidate its precise mechanism and optimize its therapeutic window.

Despite these promising findings, challenges remain in the development of 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acrylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Recent pharmacokinetic studies have explored various formulation strategies, including nanoparticle encapsulation, to enhance its solubility and absorption. These efforts are critical for advancing the compound into clinical trials.

In conclusion, 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acrylic acid (CAS: 1262018-60-9) represents a promising candidate for further development in both anti-inflammatory and anticancer therapies. Continued research into its synthesis, pharmacological properties, and formulation will be essential to fully realize its therapeutic potential. The compound's unique chemical structure and biological activity make it a valuable subject for ongoing and future studies in the chemical biology and pharmaceutical fields.